N1-(5-chloro-2-cyanophenyl)-N2-(2-(2-hydroxyethoxy)-2-(thiophen-2-yl)ethyl)oxalamide
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Description
N1-(5-chloro-2-cyanophenyl)-N2-(2-(2-hydroxyethoxy)-2-(thiophen-2-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C17H16ClN3O4S and its molecular weight is 393.84. The purity is usually 95%.
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Scientific Research Applications
Structural Insights and Synthesis Methods
Synthesis and Characterization Techniques
The compound's structural features, including the presence of oxalamide groups and thiophene rings, suggest it could be synthesized using techniques similar to those described for bis-pyrazolyl-thiazoles incorporating the thiophene moiety, which have shown potent anti-tumor activities (S. M. Gomha, M. M. Edrees, & Farag M. A. Altalbawy, 2016). This approach might involve reactions with hydrazonoyl halides or ethyl chloroacetate to introduce oxalamide functionalities.
Crystal Structure Analysis
The detailed study of similar compounds, such as N,N'-bis(substituted)oxamides, reveals the potential for forming supramolecular structures through hydrogen bonding, which could be relevant for the development of novel materials or drug delivery systems (Chang Wang, K. Zheng, Yan-Tuan Li, & Zhiyong Wu, 2016).
Biological Activities and Potential Applications
Anticancer Potential
The synthesis of compounds with thiophene moieties has led to the discovery of potential anti-tumor agents, suggesting that similar structures could exhibit promising biological activities. For example, bis-pyrazolyl-thiazoles with thiophene rings have shown significant anti-tumor activity, highlighting the therapeutic potential of structurally related compounds (S. M. Gomha, M. M. Edrees, & Farag M. A. Altalbawy, 2016).
Catalytic Applications
The use of oxalamide and related compounds in catalysis, particularly in coupling reactions, suggests potential applications in organic synthesis and pharmaceutical manufacturing. For instance, copper-catalyzed coupling reactions utilizing (hetero)aryl chlorides and amides have been facilitated by similar catalyst systems, indicating the compound's potential utility in synthetic chemistry (Subhadip De, Junli Yin, & D. Ma, 2017).
Properties
IUPAC Name |
N'-(5-chloro-2-cyanophenyl)-N-[2-(2-hydroxyethoxy)-2-thiophen-2-ylethyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16ClN3O4S/c18-12-4-3-11(9-19)13(8-12)21-17(24)16(23)20-10-14(25-6-5-22)15-2-1-7-26-15/h1-4,7-8,14,22H,5-6,10H2,(H,20,23)(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GFGDIZORMSFXRP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C(CNC(=O)C(=O)NC2=C(C=CC(=C2)Cl)C#N)OCCO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16ClN3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.